Cas no 1006471-49-3 (2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile)
1006471-49-3 structure
Product Name:2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile
CAS No:1006471-49-3
MF:C6H3ClF3N3
MW:209.556329965591
MDL:MFCD04969710
CID:1127058
PubChem ID:19620697
Update Time:2025-04-20
2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- [4-chloro-3-(trifluoromethyl)-1h-pyrazol-1-yl]acetonitrile
- 2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile
- EN300-229467
- [4-CHLORO-3-(TRIFLUOROMETHYL)-1H-PYRAZOL-1-YL]METHYL CYANIDE
- AKOS000309845
- 2-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile
- BBL039939
- STK349589
- 1006471-49-3
- 2-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile
- 2-[4-chloro-3-(trifluoromethyl)pyrazol-1-yl]acetonitrile
- CS-0266312
-
- MDL: MFCD04969710
- Inchi: 1S/C6H3ClF3N3/c7-4-3-13(2-1-11)12-5(4)6(8,9)10/h3H,2H2
- InChI Key: WMRPBXWMZHXJRJ-UHFFFAOYSA-N
- SMILES: ClC1=CN(CC#N)N=C1C(F)(F)F
Computed Properties
- Exact Mass: 208.9967593g/mol
- Monoisotopic Mass: 208.9967593g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 41.6Ų
2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC410476-1g |
[4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile |
1006471-49-3 | 1g |
£355.00 | 2025-02-21 | ||
| Chemenu | CM483756-1g |
2-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile |
1006471-49-3 | 97% | 1g |
$213 | 2022-06-14 | |
| Chemenu | CM483756-5g |
2-(4-Chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile |
1006471-49-3 | 97% | 5g |
$632 | 2022-06-14 | |
| Enamine | EN300-229467-0.05g |
2-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile |
1006471-49-3 | 95% | 0.05g |
$89.0 | 2024-06-20 | |
| Enamine | EN300-229467-0.1g |
2-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile |
1006471-49-3 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-229467-0.25g |
2-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile |
1006471-49-3 | 95% | 0.25g |
$189.0 | 2024-06-20 | |
| Enamine | EN300-229467-0.5g |
2-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile |
1006471-49-3 | 95% | 0.5g |
$297.0 | 2024-06-20 | |
| Enamine | EN300-229467-1.0g |
2-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile |
1006471-49-3 | 95% | 1.0g |
$381.0 | 2024-06-20 | |
| Enamine | EN300-229467-2.5g |
2-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile |
1006471-49-3 | 95% | 2.5g |
$628.0 | 2024-06-20 | |
| Enamine | EN300-229467-5.0g |
2-[4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile |
1006471-49-3 | 95% | 5.0g |
$1038.0 | 2024-06-20 |
2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
1006471-49-3 (2-4-chloro-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile) Related Products
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